N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-2-(methylthio)benzamide

• IUPAC Name: N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2-methylsulfanylbenzamide
• InChI: InChI=1S/C17H16N2OS2/c1-21-14-8-4-3-7-12(14)16(20)19-17-13(10-18)11-6-2-5-9-15(11)22-17/h3-4,7-8H,2,5-6,9H2,1H3,(H,19,20)
• InChI Key: PTTVRAWZYNGYDO-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC=C1C(=O)NC2=C(C3=C(S2)CCCC3)C#N
• Molecular Formula: C17H16N2OS2
• Molecular Weight: 328.5 g/mol

Description

N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-2-(methylthio)benzamide, also known as TAK-659, is a small molecule inhibitor that targets the Bruton's tyrosine kinase (BTK) pathway. BTK is a key enzyme in the B-cell receptor signaling pathway, which plays a crucial role in the development and survival of B-cells. TAK-659 has been shown to have potential therapeutic applications in the treatment of B-cell malignancies.

Scientific Research Applications

Organic Synthesis and Cyanation

• N-Ts Cyanamides (where Ts represents the 4-toluenesulfonyl group) have found applications in organic synthesis. Researchers have explored their use as cyanating agents, facilitating the introduction of cyano groups into various organic molecules. .

Mechanism of Action

Target of Action

The primary targets of this compound are the Mitogen-activated protein kinase 10 (JNK3) and JNK2 . These kinases are part of the MAPK family, which plays a crucial role in cellular signaling processes, including cell proliferation, differentiation, migration, and apoptosis.

Mode of Action

The compound acts as a potent inhibitor of JNK3 and JNK2 . It binds to these kinases, thereby inhibiting their activity. This inhibition disrupts the normal signaling processes mediated by these kinases, leading to changes in cellular functions.